Cas no 342405-23-6 (2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid)
342405-23-6 structure
Product Name:2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid
CAS No:342405-23-6
MF:C11H10N2O2S
MW:234.274301052094
CID:303473
PubChem ID:2779647
Update Time:2025-07-30
2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylicacid, 2-[(phenylmethyl)amino]-
- 2-(BENZYLAMINO)-1,3-THIAZOLE-5-CARBOXYLIC ACID
- 2-(3-CHLOROPHENOXY)MALONDIALDEHYDE
- 2-[benzylamino]-1,3-thiazole-5-carboxylic acid
- HMS1443E07
- CCG-52518
- SCHEMBL4255759
- 2-(BENZYLAMINO)-1,3-THIAZOLE-5-CARBOXYLICACID
- 2-(benzylamino)-1,3-thiazole-5-carboxylic acid, AldrichCPR
- MS-22149
- SR-01000641749-1
- 342405-23-6
- DTXSID60381483
- CHEBI:183786
- Oprea1_843581
- IDI1_015706
- Maybridge3_004319
- FT-0608732
- 2-(benzylamino)thiazole-5-carboxylic acid
- 2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid
-
- MDL: MFCD03086200
- Inchi: 1S/C11H10N2O2S/c14-10(15)9-7-13-11(16-9)12-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,12,13)(H,14,15)
- InChI Key: REVWBJBCAIBQGE-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CN=C1NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 234.04600
- Monoisotopic Mass: 234.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 90.5Ų
Experimental Properties
- Melting Point: 163 °C
- PSA: 90.46000
- LogP: 2.52640
2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid Security Information
- Hazard Category Code: 36
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B412363-10mg |
2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid |
342405-23-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B412363-50mg |
2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid |
342405-23-6 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B412363-100mg |
2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid |
342405-23-6 | 100mg |
$ 115.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646173-250mg |
2-(Benzylamino)thiazole-5-carboxylic acid |
342405-23-6 | 98% | 250mg |
¥1365.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646173-1g |
2-(Benzylamino)thiazole-5-carboxylic acid |
342405-23-6 | 98% | 1g |
¥1646.00 | 2024-05-18 |
2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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